Methyl (2R)-4,4-difluoropiperidine-2-carboxylate hydrochloride

• IUPAC Name: methyl (2R)-4,4-difluoropiperidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C7H11F2NO2.ClH/c1-12-6(11)5-4-7(8,9)2-3-10-5;/h5,10H,2-4H2,1H3;1H/t5-;/m1./s1
• InChI Key: RBRJTFVCUPBHAH-NUBCRITNSA-N
• Canonical SMILES: COC(=O)C1CC(CCN1)(F)F.Cl
• Isomeric SMILES: COC(=O)[C@H]1CC(CCN1)(F)F.Cl
• Molecular Formula: C7H12ClF2NO2
• Molecular Weight: 215.62 g/mol

Description

Methyl (2R)-4,4-difluoropiperidine-2-carboxylate hydrochloride, also known as MDFPCH, is a synthetic compound derived from the piperidine family. It is a white crystalline solid with a melting point of 109-112°C and a molecular weight of 201.6 g/mol. MDFPCH is a versatile compound used in many scientific research applications, including drug development, biochemical and physiological studies, and lab experiments. It has been gaining popularity due to its wide range of applications and its relatively low toxicity.

Scientific Research Applications

Methyl (2R)-4,4-difluoropiperidine-2-carboxylate hydrochloride has a wide range of applications in scientific research. It has been used in drug development, as a model compound for studying the mechanism of action of drugs, and as a tool for studying the biochemical and physiological effects of drugs. Additionally, this compound has been used in lab experiments to study the structure and properties of small molecules.

Mechanism of Action

The mechanism of action of Methyl (2R)-4,4-difluoropiperidine-2-carboxylate hydrochloride is not fully understood. However, it is believed to act by binding to a specific receptor in the body, which then triggers a cascade of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including inhibition of enzymes, modulation of gene expression, and modulation of cell signaling pathways. In addition, this compound has been shown to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

Methyl (2R)-4,4-difluoropiperidine-2-carboxylate hydrochloride has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and its melting point is low, making it easy to handle. Additionally, it is relatively non-toxic and has a wide range of applications. However, this compound is not suitable for all lab experiments. For example, it is not suitable for experiments that require high temperatures or long reaction times.

Future Directions

There are several potential future directions for Methyl (2R)-4,4-difluoropiperidine-2-carboxylate hydrochloride. It could be used to study the mechanism of action of other drugs, as well as to study the biochemical and physiological effects of those drugs. Additionally, it could be used to develop new drugs and to study the structure and properties of small molecules. It could also be used in combination with other compounds to create new and more effective treatments for various diseases. Finally, this compound could be used to develop new and more efficient lab experiments.

Synthesis Methods

Methyl (2R)-4,4-difluoropiperidine-2-carboxylate hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 4,4-difluoropiperidine-2-carboxylic acid with dimethylsulfate in aqueous solution. The second step involves the reaction of the product with hydrochloric acid in anhydrous ethanol. This method is simple and cost-effective, and the yield of this compound is typically high.